Cas no 118672-70-1 (7-methoxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde)

• Product Name: 7-methoxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde
• CAS No: 118672-70-1
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• MDL: MFCD08741809
• CID: 3142636
• PubChem ID: 14146167
• Update Time: 2025-06-10

7-methoxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-Methoxy-1-methyl-2-oxo-1,2-dihydro-quinoline-3-carbaldehyde
• 7-Methoxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde
• F3300-0050
• MFCD08741809
• 7-methoxy-1-methyl-2-oxoquinoline-3-carbaldehyde
• 118672-70-1
• BBL010227
• EN300-265797
• ALBB-035187
• STK801505
• SB71846
• 3-Quinolinecarboxaldehyde, 1,2-dihydro-7-methoxy-1-methyl-2-oxo-
• AKOS000274351
• 7-methoxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde

• MDL： MFCD08741809
• Inchi： 1S/C12H11NO3/c1-13-11-6-10(16-2)4-3-8(11)5-9(7-14)12(13)15/h3-7H,1-2H3
• InChI Key： USZZQHXFNKXDHV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C=C(C=O)C(N(C)C=2C=1)=O

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 7-methoxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde

Introduction to 7-methoxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde (CAS No. 118672-70-1)

7-methoxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde, identified by its CAS number 118672-70-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline derivatives family, which is well-known for its broad spectrum of biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a methoxy group, a methyl group, and a carbaldahyde functionality, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery.

The 7-methoxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde structure is characterized by a quinoline core with modifications that enhance its pharmacological efficacy. The methoxy group at the 7-position and the methyl group at the 1-position influence the electronic distribution and reactivity of the molecule. Additionally, the presence of a carbaldahyde group at the 3-position introduces a reactive site that can be further functionalized for the development of novel therapeutic agents.

In recent years, quinoline derivatives have been extensively studied due to their antimicrobial, anti-inflammatory, and anticancer properties. The 7-methoxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde derivative has shown promise in various preclinical studies as a potential lead compound for the development of new drugs. Its ability to interact with biological targets such as enzymes and receptors makes it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its versatility in chemical modification. The carbaldahyde functionality serves as a versatile handle for further derivatization, allowing chemists to explore different structural motifs and optimize pharmacokinetic properties. This flexibility has enabled researchers to design analogs with improved solubility, bioavailability, and target specificity.

Recent advancements in computational chemistry have also played a crucial role in understanding the binding interactions of 7-methoxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde with biological targets. Molecular docking studies have revealed that this compound can bind effectively to various enzymes and receptors involved in disease pathways. These insights have guided the design of more potent and selective derivatives.

The synthesis of 7-methoxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. These include catalytic processes, asymmetric synthesis, and flow chemistry techniques, which enhance efficiency and scalability.

The pharmacological profile of 7-methoxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde has been evaluated in several preclinical models. Studies have demonstrated its potential in inhibiting key enzymes involved in cancer progression and inflammation. Additionally, preliminary toxicology studies suggest that this compound is well-tolerated at therapeutic doses, making it a promising candidate for further clinical development.

The development of novel therapeutics often involves collaboration between chemists, biologists, and clinicians. The 7-methoxy-1-methyl-2-oxyo-l,l-dihydroquinoline-l-carbaldehyde derivative exemplifies this interdisciplinary approach. By combining synthetic chemistry expertise with biological insights, researchers can accelerate the discovery of new drugs that address unmet medical needs.

The future prospects for 7-methoxy-l-methyl-Z-oxo-l,l-dihydroquinoline-l-carbaldehyde are promising. Ongoing research aims to explore its mechanism of action in greater detail and identify new therapeutic applications. Additionally, efforts are underway to optimize its pharmacokinetic properties through structural modifications.

In conclusion,7-methoxy-l methyl-Z oxol l l dihydroquinolinel carbaldehyde (CAS No.l 118672-l 70-l) is a structurally interesting compound with significant pharmaceutical potential. Its unique chemical properties and biological activities make it an attractive scaffold for drug discovery efforts aimed at developing novel therapeutics for various diseases.